![molecular formula C10H19NOS B2628355 N-Cyclohexylidene-2-methylpropane-2-sulfinamide CAS No. 729559-16-4](/img/structure/B2628355.png)
N-Cyclohexylidene-2-methylpropane-2-sulfinamide
Overview
Description
“N-Cyclohexylidene-2-methylpropane-2-sulfinamide” is a chemical compound with the molecular formula C10H19NOS and a molecular weight of 201.33 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of “N-Cyclohexylidene-2-methylpropane-2-sulfinamide” can be achieved via copper-mediated condensation with cyclohexane carboxaldehyde .Molecular Structure Analysis
The InChI code for this compound is1S/C10H19NOS/c1-10(2,3)13(12)11-9-7-5-4-6-8-9/h7,11H,4-6,8H2,1-3H3
. This indicates the presence of 10 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom in the molecule. Physical And Chemical Properties Analysis
“N-Cyclohexylidene-2-methylpropane-2-sulfinamide” is predicted to have a boiling point of 319.0±25.0 °C and a density of 1.10±0.1 g/cm3 .Scientific Research Applications
- It aids in the condensation of aldehydes, enabling the synthesis of complex molecules with high stereochemical control .
- Researchers have employed it to construct various heterocyclic structures, including pyrrolidines, piperidines, and indolines .
Chiral Auxiliary in Organic Synthesis
Sulfinamide-Mediated Asymmetric N-Heterocycle Synthesis
Building Blocks in Medicinal Chemistry
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include measures to prevent exposure and instructions on what to do if exposure occurs .
Future Directions
properties
IUPAC Name |
N-cyclohexylidene-2-methylpropane-2-sulfinamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NOS/c1-10(2,3)13(12)11-9-7-5-4-6-8-9/h4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DELUBRHLPUTXTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)N=C1CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.